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Compound of Interest

Compound Name: sodium oxalic acid

Cat. No.: B148030 Get Quote

For researchers, scientists, and professionals in drug development, the precise standardization

of volumetric solutions is a cornerstone of analytical accuracy and reproducibility. Sodium

oxalate stands out as a primary standard for redox titrations, particularly for the standardization

of potassium permanganate (KMnO₄) solutions. This guide provides a framework for achieving

inter-laboratory consistency by focusing on the use of certified reference materials (CRMs) and

standardized protocols.

Data Presentation: Standardizing Against a Certified
Reference Material
Achieving inter-laboratory agreement begins with a common reference point. Instead of a direct

comparison of results between different laboratories without a shared standard, the more

robust method is to compare each laboratory's findings against the certified value of a sodium

oxalate CRM.[1][2][3] The following table illustrates how data from such a standardization

should be recorded and analyzed.
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Parameter Laboratory A Laboratory B Laboratory C

Sodium Oxalate CRM

Used
NIST SRM 40h BAM-Y001 NMIJ CRM 3001a

Certified Purity of

CRM
99.95% ± 0.05% ≥ 99.5% 99.98% ± 0.03%

Mass of Na₂C₂O₄ (g) 0.2503 0.2511 0.2508

Initial Volume of

KMnO₄ (mL)
0.02 0.05 0.03

Final Volume of

KMnO₄ (mL)
37.38 37.52 37.45

Volume of KMnO₄

Consumed (mL)
37.36 37.47 37.42

Calculated Molarity of

KMnO₄ (mol/L)
0.02001 0.01998 0.02000

Standard Deviation

(n=3)
± 0.00002 ± 0.00003 ± 0.00002

Relative Standard

Deviation (%)
0.10% 0.15% 0.10%

Experimental Protocols
A detailed and consistent methodology is critical for minimizing inter-laboratory variability. The

following protocol for the standardization of a potassium permanganate solution with sodium

oxalate is based on established methods.[4][5][6]

1. Preparation of the Potassium Permanganate Solution (approx. 0.02 M):

Dissolve approximately 3.2 g of KMnO₄ in 1 liter of deionized water.

Heat the solution to boiling and keep it on a steam bath for at least one hour.

Cover and let it stand for at least 24 hours to allow for the oxidation of any organic matter.
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Filter the solution through a fine-porosity sintered glass funnel, taking care not to disturb the

precipitated manganese dioxide (MnO₂).

Store the standardized solution in a clean, dark glass bottle to prevent decomposition.

2. Preparation of the Sodium Oxalate Standard Solution:

Use a certified reference material of sodium oxalate, dried at 110°C for 1-2 hours and cooled

in a desiccator.[6]

Accurately weigh approximately 0.25 g of the dried sodium oxalate into a clean, dry 250 mL

beaker.

Record the mass to the nearest 0.1 mg.

Add approximately 200 mL of deionized water and 30 mL of 3 M sulfuric acid.

Stir gently until the sodium oxalate is completely dissolved.

3. Titration Procedure (Fowler-Bright Method):

The Fowler-Bright method is a widely accepted procedure that minimizes the risk of side

reactions.[4][7]

Heat the sodium oxalate solution to between 80°C and 90°C.

While stirring, rapidly add the KMnO₄ solution from a burette until the solution is faintly pink.

This initial addition should be about 90-95% of the expected total volume.

Allow the solution to stand until the pink color disappears.

Reheat the solution to 80-90°C and continue the titration by adding the KMnO₄ solution

dropwise until a faint pink color persists for at least 30 seconds.

Record the final volume of the KMnO₄ solution.

Perform a blank titration using a solution containing the same amount of deionized water and

sulfuric acid.
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4. Calculation of the Molarity of the KMnO₄ Solution:

The reaction between potassium permanganate and sodium oxalate in an acidic medium is as

follows:

2KMnO₄ + 5Na₂C₂O₄ + 8H₂SO₄ → K₂SO₄ + 2MnSO₄ + 5Na₂SO₄ + 10CO₂ + 8H₂O[5]

The molarity of the KMnO₄ solution can be calculated using the following formula:

Molarity of KMnO₄ = (Mass of Na₂C₂O₄ × Purity of CRM) / (Molar Mass of Na₂C₂O₄ × Volume

of KMnO₄ in L × (2/5))

Where:

The molar mass of Na₂C₂O₄ is 134.00 g/mol .

The stoichiometric ratio of KMnO₄ to Na₂C₂O₄ is 2:5.

Visualizing the Workflow and Signaling Pathways
To further clarify the experimental and logical processes, the following diagrams are provided.
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Caption: Workflow for the standardization of potassium permanganate using a sodium oxalate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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